(naphthalen-1-yl)methanesulfonyl fluoride

• IUPAC Name: naphthalen-1-ylmethanesulfonyl fluoride
• InChI: InChI=1S/C11H9FO2S/c12-15(13,14)8-10-6-3-5-9-4-1-2-7-11(9)10/h1-7H,8H2
• InChI Key: PRMYOVIVKHWRKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CS(=O)(=O)F
• Molecular Formula: C11H9FO2S
• Molecular Weight: 224.25 g/mol

Description

(Naphthalen-1-yl)methanesulfonyl fluoride (NMF) is an organofluorine compound that is used in a variety of scientific research applications. It is a colorless, volatile liquid that is synthesized from naphthalene and methanesulfonyl chloride. NMF has a wide range of applications, from biochemical and physiological studies to lab experiments, due to its unique properties.

Scientific Research Applications

(naphthalen-1-yl)methanesulfonyl fluoride is used in a variety of scientific research applications, including biochemical and physiological studies. It is used to study the effects of enzymes, hormones, and other biologically active compounds on cells and tissues. In addition, (naphthalen-1-yl)methanesulfonyl fluoride is used to study the effects of drugs, toxins, and other environmental pollutants on living organisms. It is also used in laboratory experiments to study the properties of proteins and other macromolecules.

Mechanism of Action

(naphthalen-1-yl)methanesulfonyl fluoride is an organofluorine compound that is known to interact with biological molecules such as proteins, lipids, and carbohydrates. It is believed to act by disrupting the normal structure and function of these molecules, thus altering their behavior. (naphthalen-1-yl)methanesulfonyl fluoride is also believed to interact with cell membranes, leading to changes in cell signaling and other cellular processes. In addition, (naphthalen-1-yl)methanesulfonyl fluoride is known to interact with DNA and RNA, leading to changes in gene expression.
Biochemical and Physiological Effects
(naphthalen-1-yl)methanesulfonyl fluoride is known to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes and other proteins, as well as disrupt the normal functioning of cells and tissues. In addition, (naphthalen-1-yl)methanesulfonyl fluoride has been shown to interfere with the normal functioning of hormones, leading to changes in physiological processes. (naphthalen-1-yl)methanesulfonyl fluoride has also been shown to alter the expression of genes, leading to changes in gene expression and cellular processes.

Advantages and Limitations for Lab Experiments

(naphthalen-1-yl)methanesulfonyl fluoride has many advantages for use in laboratory experiments. It is a colorless, volatile liquid that is easy to synthesize and store. In addition, it is relatively non-toxic and has a wide range of applications. However, (naphthalen-1-yl)methanesulfonyl fluoride has some limitations for use in lab experiments. It is known to interact with biological molecules, leading to changes in their behavior, which can make it difficult to study the effects of specific compounds or treatments. In addition, (naphthalen-1-yl)methanesulfonyl fluoride is known to interact with DNA and RNA, leading to changes in gene expression, which can make it difficult to study the effects of specific genes or genetic mutations.

Future Directions

There are many potential future directions for (naphthalen-1-yl)methanesulfonyl fluoride research. One potential area of research is to investigate the effects of (naphthalen-1-yl)methanesulfonyl fluoride on specific proteins, hormones, and other biologically active compounds. Another potential area of research is to investigate the effects of (naphthalen-1-yl)methanesulfonyl fluoride on specific cell types and tissues. In addition, research could be conducted to investigate the effects of (naphthalen-1-yl)methanesulfonyl fluoride on gene expression and cellular processes. Finally, research could be conducted to investigate the effects of (naphthalen-1-yl)methanesulfonyl fluoride on drug action and toxicity.

Synthesis Methods

(naphthalen-1-yl)methanesulfonyl fluoride is synthesized from naphthalene and methanesulfonyl chloride in a two-step process. First, naphthalene is reacted with methanesulfonyl chloride in the presence of a base, such as sodium hydroxide. This reaction yields a naphthalene sulfonate ester, which is then treated with a fluoride ion source, such as potassium fluoride, to form (naphthalen-1-yl)methanesulfonyl fluoride. The reaction is exothermic and proceeds rapidly at room temperature.